![molecular formula C12H7ClN2O B183128 2-(4-Chlorophenyl)[1,3]oxazolo[4,5-b]pyridine CAS No. 52333-45-6](/img/structure/B183128.png)
2-(4-Chlorophenyl)[1,3]oxazolo[4,5-b]pyridine
Description
“2-(4-Chlorophenyl)[1,3]oxazolo[4,5-b]pyridine” is a chemical compound with the molecular formula C12H7ClN2O . It is a derivative of oxazolo[4,5-b]pyridine, a class of compounds that have been studied for their potential pharmacological activities .
Chemical Reactions Analysis
The chemical reactivity of “this compound” would depend on its molecular structure and the conditions under which it is subjected. Oxazolo[4,5-b]pyridine derivatives have been reported to exhibit various types of reactivity, but specific reactions involving “this compound” are not mentioned in the available literature .
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound like “this compound” would include parameters such as melting point, boiling point, solubility, stability, and spectroscopic properties. Unfortunately, such detailed information is not available in the current literature .
Future Directions
The future directions for research on “2-(4-Chlorophenyl)[1,3]oxazolo[4,5-b]pyridine” could include further exploration of its synthesis, reactivity, and potential pharmacological activities. Given the interest in oxazolo[4,5-b]pyridine derivatives as potential therapeutic agents , there is scope for investigating the biological activity of “this compound” and related compounds.
Mechanism of Action
Target of Action
Oxazole derivatives are known to interact with a variety of biological targets. The specific target can vary widely depending on the exact structure of the compound .
Mode of Action
The interaction of oxazole derivatives with their targets can lead to a variety of effects. For example, some oxazole derivatives are known to inhibit certain enzymes, while others might interact with receptor proteins .
Biochemical Pathways
Oxazole derivatives can affect a variety of biochemical pathways. The exact pathways affected would depend on the specific targets of the compound .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of oxazole derivatives can vary widely depending on their exact structure. Some oxazole derivatives are well absorbed and distributed throughout the body, while others might be rapidly metabolized and excreted .
Result of Action
The molecular and cellular effects of oxazole derivatives can vary widely. Some oxazole derivatives have antimicrobial, anticancer, anti-inflammatory, and antioxidant activities .
Action Environment
The action, efficacy, and stability of oxazole derivatives can be influenced by a variety of environmental factors. These can include the pH of the environment, the presence of other compounds, and the temperature .
Properties
IUPAC Name |
2-(4-chlorophenyl)-[1,3]oxazolo[4,5-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClN2O/c13-9-5-3-8(4-6-9)12-15-11-10(16-12)2-1-7-14-11/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCTURZCXNIZQLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)N=C(O2)C3=CC=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60388093 |
Source
|
| Record name | 2-(4-chlorophenyl)[1,3]oxazolo[4,5-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60388093 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
52333-45-6 |
Source
|
| Record name | 2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52333-45-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-chlorophenyl)[1,3]oxazolo[4,5-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60388093 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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